Cas no 5670-71-3 (Benzene, (2-nitro-1-cyclohexen-1-yl)-)

• Product name: Benzene, (2-nitro-1-cyclohexen-1-yl)-
• CAS No: 5670-71-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 348070
• PubChem ID: 11830515

Benzene, (2-nitro-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (2-nitro-1-cyclohexen-1-yl)-
• (2-nitrocyclohexen-1-yl)benzene
• 5670-71-3
• DTXSID60474086

• Inchi： InChI=1S/C12H13NO2/c14-13(15)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： NQMIKDDBRSZFLG-UHFFFAOYSA-N
• SMILES： [N+](C1CCCCC=1C1C=CC=CC=1)([O-])=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 3

Experimental Properties

• PSA: 43.14